Cas no 2171592-30-4 (1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylacetyl}piperidine-2-carboxylic acid)

• Product Name: 1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylacetyl}piperidine-2-carboxylic acid
• CAS No: 2171592-30-4
• MF: C₂₆H₂₅N₃O₅S
• MW: 491.55880522728
• CID: 6141308
• PubChem ID: 165801246
• Update Time: 2025-07-20

1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylacetyl}piperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylacetyl}piperidine-2-carboxylic acid
• 1-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazol-4-yl]acetyl}piperidine-2-carboxylic acid
• EN300-1482347
• 2171592-30-4

• Inchi： 1S/C26H25N3O5S/c30-23(29-12-6-5-11-22(29)24(31)32)13-16-15-35-25(27-16)28-26(33)34-14-21-19-9-3-1-7-17(19)18-8-2-4-10-20(18)21/h1-4,7-10,15,21-22H,5-6,11-14H2,(H,31,32)(H,27,28,33)
• InChI Key： GQJBXCTVEFIJND-UHFFFAOYSA-N
• SMILES： S1C(NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=NC(=C1)CC(N1CCCCC1C(=O)O)=O

Computed Properties

• Exact Mass: 491.15149208g/mol
• Monoisotopic Mass: 491.15149208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 775
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 137Ų

Additional information on 1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylacetyl}piperidine-2-carboxylic acid

Research Brief on 1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylacetyl}piperidine-2-carboxylic acid (CAS: 2171592-30-4)

The compound 1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylacetyl}piperidine-2-carboxylic acid (CAS: 2171592-30-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique thiazole and piperidine moieties, is being explored for its potential applications in drug discovery and development, particularly in the design of novel protease inhibitors and peptide-based therapeutics.

Recent studies have focused on the synthesis and structural optimization of this compound to enhance its biological activity and pharmacokinetic properties. Researchers have employed advanced techniques such as solid-phase peptide synthesis (SPPS) and high-performance liquid chromatography (HPLC) to achieve high purity and yield. The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group in the molecule facilitates its use in peptide coupling reactions, making it a valuable intermediate in the production of complex bioactive peptides.

In vitro and in vivo evaluations have demonstrated promising results, particularly in the context of targeting enzymes involved in inflammatory and neurodegenerative diseases. For instance, preliminary data suggest that derivatives of this compound exhibit inhibitory activity against matrix metalloproteinases (MMPs), which are implicated in conditions such as cancer metastasis and rheumatoid arthritis. Further mechanistic studies are underway to elucidate the precise molecular interactions and binding affinities.

The compound's potential extends beyond therapeutic applications. Its structural features make it a candidate for use in chemical biology probes and imaging agents. Researchers are investigating its utility in fluorescence labeling and as a scaffold for the development of targeted drug delivery systems. These explorations are supported by computational modeling and molecular docking studies, which provide insights into the compound's interactions with biological targets.

Despite these advancements, challenges remain in optimizing the compound's solubility, stability, and bioavailability. Current research efforts are directed toward addressing these limitations through structural modifications and formulation strategies. Collaborative initiatives between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylacetyl}piperidine-2-carboxylic acid represents a promising scaffold in medicinal chemistry with diverse potential applications. Ongoing research aims to fully exploit its therapeutic and diagnostic capabilities, paving the way for innovative treatments in areas of unmet medical need.